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Compound of Interest

Compound Name: Cyanophthalide
CAS No.: 27613-27-0
Cat. No.: B1624886
Get Quote
. J

Executive Summary & Chemical Identity

5-Cyanophthalide (CAS 82104-74-3) is a critical heterocyclic building block, primarily utilized
as the distinct pharmacophore precursor in the synthesis of the selective serotonin reuptake
inhibitors (SSRIs) Citalopram and Escitalopram.

For researchers, the primary safety challenge lies not in high acute lethality, but in the
compound's functional group chemistry. As an aromatic nitrile fused to a lactone ring, it
presents specific compatibility risks—particularly hydrolysis under acidic or basic conditions
which can compromise containment or yield toxic byproducts. This guide moves beyond
standard MSDS reporting to provide a functional safety framework for laboratory manipulation.

Table 1: Physicochemical Constants
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Property Value Context for Researchers
Primary identifier for
CAS Number 82104-74-3 ) ]
inventory/regulatory tracking.
Formula CoHsNO2 MW: 159.14 g/mol .
Discoloration indicates
White to pale yellow crystalline  oxidation or hydrolysis
Appearance ) - ]
powder impurities (e.qg., terephthalic
acid derivatives).
High thermal stability; suitable
Melting Point 201-205 °C for high-temp reactions without
immediate degradation.
- Soluble in DMSO, DMF;
Solubility

Slightly soluble in

 To cite this document: BenchChem. [Technical Guide: 5-Cyanophthalide Safety & Handling
for Research Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1624886/docs#technical-guide-5-cyanophthalide-
safety-handling-for-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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